Demecolcine-d3
Demecolcine-d3
Demecolcine-d3 is an isotopically labelled antimitotic agent that disrupts microtubles by binding to tubulin and preventing its polymerization. It stimulates the intrinsic GTPase activity of tubulin. It also induces apoptosis in several normal and tumor cell lines and activates the JNK/SAPK signaling pathway.
Brand Name:
Vulcanchem
CAS No.:
1217668-72-8
VCID:
VC0196578
InChI:
InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3
SMILES:
CNC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC
Molecular Formula:
C21H22NO5D3
Molecular Weight:
374.45
Demecolcine-d3
CAS No.: 1217668-72-8
Labelled Products
VCID: VC0196578
Molecular Formula: C21H22NO5D3
Molecular Weight: 374.45
Purity: > 95%
| CAS No. | 1217668-72-8 |
|---|---|
| Product Name | Demecolcine-d3 |
| Molecular Formula | C21H22NO5D3 |
| Molecular Weight | 374.45 |
| IUPAC Name | (7S)-1,2,3,10-tetramethoxy-7-(trideuteriomethylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one |
| Standard InChI | InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3 |
| SMILES | CNC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC |
| Appearance | Faintly Yellow Crystalline Powder |
| Melting Point | 73-75°C |
| Description | Demecolcine-d3 is an isotopically labelled antimitotic agent that disrupts microtubles by binding to tubulin and preventing its polymerization. It stimulates the intrinsic GTPase activity of tubulin. It also induces apoptosis in several normal and tumor cell lines and activates the JNK/SAPK signaling pathway. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 477-30-5 (unlabelled) |
| Synonyms | (7S)-6,7-Dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-benzo[a]heptalen-9(5H)-one-d3; Deacetylmethylcolchicine-d3; Colchamin-d3; NSC 3096-d3; Omain-d3; Omaine-d3; Reichstein’s F-d3; N-Desacetyl-N-methylcolchicine-d3; Colcemid-d3 |
| Tag | Colchicine Impurities |
| PubChem Compound | 45358953 |
| Last Modified | Nov 11 2021 |
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